Cas no 58633-26-4 (Benzene,1-chloro-2-[(1R)-2,2,2-trichloro-1-(4-chlorophenyl)ethyl]-)

• Product Name: Benzene,1-chloro-2-[(1R)-2,2,2-trichloro-1-(4-chlorophenyl)ethyl]-
• CAS No: 58633-26-4
• MF: C₁₄H₉Cl₅
• MW: 354.486259222031
• CID: 379098
• PubChem ID: 76962563
• Update Time: 2025-04-19

Benzene,1-chloro-2-[(1R)-2,2,2-trichloro-1-(4-chlorophenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-2-[(1R)-2,2,2-trichloro-1-(4-chlorophenyl)ethyl]-
• (-)-1-(o-Chlorophenyl)-1-(p-chlorophenyl)-2,2,2-trichloroethane
• (-)-o,p'-DDT
• Benzene,1-chloro-2-[2,2,2-trichloro-1-(4-chlorophenyl)ethyl]-, (R)-
• Benzene, 1-chloro-2-(2,2,2-trichloro-1-(4-chlorophenyl)ethyl)-, (-)-
• (-)-1-Chloro-2-(2,2,2-trichloro-1-(4-chlorophenyl)ethyl)benzene
• BENZENE, 1-CHLORO-2-((1R)-2,2,2-TRICHLORO-1-(4-CHLOROPHENYL)ETHYL)-
• UNII-726LB05UOY
• benzene, 1-chloro-2-(2,2,2-trichloro-1-(4-chlorophenyl)ethyl)-, (R)-
• 726LB05UOY
• DTXSID30872853
• Q27266031
• 58633-26-4
• O,p'-ddt, (-)-

• Inchi： 1S/C14H9Cl5/c15-10-7-5-9(6-8-10)13(14(17,18)19)11-3-1-2-4-12(11)16/h1-8,13H/t13-/m1/s1
• InChI Key： CVUGPAFCQJIYDT-CYBMUJFWSA-N
• SMILES： ClC([C@@H](C1C=CC=CC=1Cl)C1C=CC(=CC=1)Cl)(Cl)Cl

Computed Properties

• Exact Mass: 351.91497
• Monoisotopic Mass: 351.914689
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 6.7

Experimental Properties

• PSA: 0